3-Hydroxy-4,5-dimethylfuran-2(5H)-one 3-Hydroxy-4,5-dimethylfuran-2(5H)-one Natural occurrence: Fenugreek seed, roasted Virginia tobacco, sake, rice wine.
4,5-Dimethyl-3-hydroxy-2,5-dihydrofuran-2-one is the key aroma and flavor compound of fenugreek seeds. It also occurs wine and tobacco.
Sotolon, also known as sautalone, belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. Sotolon is soluble (in water) and a very weakly acidic compound (based on its pKa). Sotolon has been primarily detected in urine. Within the cell, sotolon is primarily located in the cytoplasm. Sotolon exists in all eukaryotes, ranging from yeast to humans. Sotolon is a strong, extremely sweet, and burnt tasting compound that can be found in alcoholic beverages, coffee and coffee products, fenugreek, and herbs and spices. This makes sotolon a potential biomarker for the consumption of these food products.
Sotolone is a butenolide. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 28664-35-9
VCID: VC21175505
InChI: InChI=1S/C6H8O3/c1-3-4(2)9-6(8)5(3)7/h4,7H,1-2H3
SMILES: CC1C(=C(C(=O)O1)O)C
Molecular Formula: C6H8O3
Molecular Weight: 128.13 g/mol

3-Hydroxy-4,5-dimethylfuran-2(5H)-one

CAS No.: 28664-35-9

Cat. No.: VC21175505

Molecular Formula: C6H8O3

Molecular Weight: 128.13 g/mol

* For research use only. Not for human or veterinary use.

3-Hydroxy-4,5-dimethylfuran-2(5H)-one - 28664-35-9

Specification

Description Natural occurrence: Fenugreek seed, roasted Virginia tobacco, sake, rice wine.
4,5-Dimethyl-3-hydroxy-2,5-dihydrofuran-2-one is the key aroma and flavor compound of fenugreek seeds. It also occurs wine and tobacco.
Sotolon, also known as sautalone, belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. Sotolon is soluble (in water) and a very weakly acidic compound (based on its pKa). Sotolon has been primarily detected in urine. Within the cell, sotolon is primarily located in the cytoplasm. Sotolon exists in all eukaryotes, ranging from yeast to humans. Sotolon is a strong, extremely sweet, and burnt tasting compound that can be found in alcoholic beverages, coffee and coffee products, fenugreek, and herbs and spices. This makes sotolon a potential biomarker for the consumption of these food products.
Sotolone is a butenolide. It has a role as a metabolite.
CAS No. 28664-35-9
Molecular Formula C6H8O3
Molecular Weight 128.13 g/mol
IUPAC Name 4-hydroxy-2,3-dimethyl-2H-furan-5-one
Standard InChI InChI=1S/C6H8O3/c1-3-4(2)9-6(8)5(3)7/h4,7H,1-2H3
Standard InChI Key UNYNVICDCJHOPO-UHFFFAOYSA-N
SMILES CC1C(=C(C(=O)O1)O)C
Canonical SMILES CC1C(=C(C(=O)O1)O)C

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